Cas no 1795304-18-5 (3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione)

• Product Name: 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione
• CAS No: 1795304-18-5
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5367831
• Update Time: 2025-06-09

3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione

• Inchi： 1S/C16H18N2O3S/c1-2-13(11-6-4-3-5-7-11)15(20)17-8-12(9-17)18-14(19)10-22-16(18)21/h3-7,12-13H,2,8-10H2,1H3
• InChI Key： JYNVUXHDUMCFAV-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(C(=O)C(C3=CC=CC=C3)CC)C2)C1=O

Computed Properties

• Exact Mass: 318.104
• Monoisotopic Mass: 318.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Experimental Properties

• Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.6±60.0 °C(Predicted)
• pka: -1.98±0.40(Predicted)

Additional information on 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione

3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione (CAS No. 1795304-18-5): An Emerging Compound in Pharmaceutical Research

3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione (CAS No. 1795304-18-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the thiazolidinedione class, which is well-known for its insulin-sensitizing effects and has been extensively studied for the treatment of type 2 diabetes mellitus (T2DM). However, recent advancements have expanded the scope of thiazolidinediones to include other therapeutic areas such as cardiovascular diseases, neurodegenerative disorders, and cancer.

The thiazolidinedione scaffold is characterized by a five-membered ring containing a sulfur atom and a carbonyl group, which confers it with a high degree of structural flexibility and the ability to interact with various biological targets. The 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione structure specifically incorporates an azetidine ring and a phenylbutyl moiety, which are key functional groups that enhance its pharmacological profile. These modifications not only improve the compound's solubility and bioavailability but also modulate its binding affinity to specific receptors and enzymes.

Recent studies have highlighted the potential of 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione in modulating PPARγ (Peroxisome Proliferator-Activated Receptor Gamma) activity. PPARγ is a nuclear receptor that plays a crucial role in glucose metabolism, lipid homeostasis, and inflammation. By activating PPARγ, this compound can enhance insulin sensitivity in adipose tissue, skeletal muscle, and liver cells, thereby improving glycemic control in T2DM patients. Additionally, PPARγ activation has been shown to exert anti-inflammatory effects, which may be beneficial in reducing the risk of cardiovascular complications associated with diabetes.

Beyond its insulin-sensitizing properties, 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione has demonstrated promising activity in preclinical models of neurodegenerative disorders such as Alzheimer's disease (AD). Research has shown that this compound can reduce amyloid-beta (Aβ) aggregation and tau hyperphosphorylation, two hallmark pathologies of AD. Furthermore, it has been found to protect neuronal cells from oxidative stress and promote neurogenesis, suggesting its potential as a neuroprotective agent.

In the context of cancer research, 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione has shown antiproliferative effects on various cancer cell lines. Studies have indicated that it can induce cell cycle arrest and apoptosis by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that this compound may have potential as an adjuvant therapy in combination with existing chemotherapeutic agents.

The pharmacokinetic profile of 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione has also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. However, like other thiazolidinediones, it may be associated with side effects such as weight gain and fluid retention. Therefore, ongoing research is focused on optimizing its safety profile through structural modifications and dose optimization.

In conclusion, 3-[1-(1-Oxo-2-phenylbutyl)-3-azetidinyl]-2,4-thiazolidinedione (CAS No. 1795304-18-5) represents a promising candidate for the development of novel therapeutic agents targeting multiple disease states. Its unique structural features and multifaceted biological activities make it an attractive molecule for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the treatment of complex diseases such as T2DM, neurodegenerative disorders, and cancer.